6'-Chloro-2-(dimethylamino)-N-methyl-o-acetotoluidide hydrochloride

• CAS No.: 77966-56-4
• Molecular Formula: C12H18Cl2N2O
• Molecular Weight: 277.19 g/mol
• IUPAC Name: [2-(2-chloro-N,6-dimethylanilino)-2-oxoethyl]-dimethylazanium;chloride
• InChI: InChI=1S/C12H17ClN2O.ClH/c1-9-6-5-7-10(13)12(9)15(4)11(16)8-14(2)3;/h5-7H,8H2,1-4H3;1H
• InChI Key: CVGHYFDUPQDZOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)N(C)C(=O)C[NH+](C)C.[Cl-]

Description

Chemical Identity: 6'-Chloro-2-(dimethylamino)-N-methyl-o-acetotoluidide hydrochloride (CAS: 77966-55-3, referred to as V 252) is a hydrochlorinated acetamide derivative with the molecular formula C₁₁H₁₅ClN₂O·ClH and a molecular weight of 263.19 g/mol . Structurally, it features a chloro-substituted aromatic ring, a dimethylamino group, and a methyl-acetamide moiety. The hydrochloride salt enhances its solubility in polar solvents, which is critical for pharmaceutical or agrochemical applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name (CAS)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Primary Use/Safety Notes
6'-Chloro-2-(dimethylamino)-N-methyl-o-acetotoluidide HCl (77966-55-3)	C₁₁H₁₅ClN₂O·ClH	263.19	Chloro, dimethylamino, methyl-acetamide	Potential pharmaceutical agent; irritant
2-(Diethylamino)-2',6'-acetoxylidide (137-58-6)	C₁₄H₂₂N₂O	234.34	Diethylamino, acetamide, dimethylphenyl	Local anesthetic (e.g., Anbesol)
Alachlor (15972-60-8)	C₁₄H₂₀ClNO₂	269.77	Chloro, methoxymethyl, diethylphenyl	Herbicide; EPA-registered pesticide
6'-Chloro-2-((2-(diethylamino)ethyl)methylamino)-o-acetotoluidide HCl (102489-52-1)	C₁₆H₂₆ClN₃O·ClH	348.36	Chloro, diethylamino-ethyl, methylamino	Experimental drug; mild ocular irritant

Key Comparative Insights :

Alachlor’s methoxymethyl group improves soil mobility, making it effective as a pre-emergent herbicide, whereas V 252’s methyl-acetamide may favor metabolic stability .

Toxicity and Safety: V 252 and its diethylamino analog (CAS 102489-52-1) both exhibit mild ocular irritation, but V 252’s lower molecular weight may correlate with faster systemic clearance .

Thermal Degradation: V 252 releases Cl⁻ and NOₓ upon decomposition, similar to alachlor, but its hydrochloride form may reduce volatility compared to non-salt analogs .